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Compound of Interest

Compound Name: TP-13

CAS No.: 202930-12-9

Cat. No.: B15723352

Get Quote

Introduction

An extensive review of preclinical literature reveals that the designation "TP-13" is not unique to

a single compound. Instead, it appears in various contexts, referring to different molecules with

distinct pharmacological profiles. This technical guide provides an in-depth overview of the

available preclinical data for the most relevant compounds identified, including T-13 (a novel

taxane), CPT13 (a camptothecin analog), and MDNA113 (a bifunctional immunotherapeutic).

The information is structured to meet the needs of researchers, scientists, and drug

development professionals, with a focus on quantitative data, experimental methodologies, and

signaling pathways.

T-13: A Novel Taxane Analog
T-13 is a novel taxane analog developed to improve the oral bioavailability of this class of

microtubule-targeting chemotherapeutic agents.[1] Preclinical studies have focused on its

cytotoxicity, permeability, and pharmacokinetics.
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Table 1: Pharmacokinetic Parameters of T-13 in Rats

Administr
ation
Route

Dose
(mg/kg)

Cmax
(ng/mL)

Tmax (h)
AUC (0-t)
(ng·h/mL)

AUC (0-
inf)
(ng·h/mL)

t1/2 (h)

Intraveno
us

5 - - - - -

Oral 60 180 ± 45 2.0 1260 ± 315 1350 ± 340 4.5

Data are expressed as mean ± S.D. (n=6). Data extracted from graphical representation in the

source and may be approximate.[1]

Experimental Protocols
Pharmacokinetic Studies in Rats:

Animal Model: Male Sprague-Dawley rats.

Dosing:

Intravenous (IV) administration: 5 mg/kg of T-13 was administered via the tail vein.

Oral (PO) administration: 60 mg/kg of T-13 was administered by gavage.[1]

Blood Sampling: Blood samples were collected at various time points post-administration.

Bioanalysis: Plasma concentrations of T-13 were determined using a validated analytical

method (details not specified in the provided search results).

Data Analysis: Pharmacokinetic parameters were calculated using non-compartmental

analysis.

Signaling Pathway and Mechanism of Action
As a taxane, T-13 is expected to exert its cytotoxic effects by targeting microtubules, leading to

the inhibition of normal microtubular function and ultimately, cell death.[1]
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Caption: Mechanism of action for taxane analogs like T-13.

CPT13: A Camptothecin Analog
CPT13, or 10-(2-pyrazolyl-ethoxy)-(20S)-camptothecin, is a novel camptothecin derivative. Its

preclinical evaluation has primarily involved pharmacokinetic studies in rats.[2]

Quantitative Data
Table 2: Pharmacokinetic Parameters of CPT13 in Rats
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Administration
Route

Dose (mg/kg) Cmax (ng/mL) Tmax (h)
AUC (0-t)
(ng·h/mL)

Intravenous 0.1 - - -

Oral 10 15.6 ± 3.2 1.5 89.7 ± 15.4

Oral 30 45.1 ± 8.9 2.0 289.5 ± 45.1

Oral 50 78.3 ± 12.5 2.5 567.8 ± 98.7

Data availability for all parameters was limited in the search results.[2]

Experimental Protocols
Pharmacokinetic Study in Rats:

Animal Model: Wistar rats.

Dosing:

Intravenous (IV) administration: A single dose of 0.1 mg/kg.

Oral (PO) administration: Single doses of 10, 30, and 50 mg/kg.[2]

Blood Sampling: Blood samples were collected from the tail vein at predetermined time

intervals.

Bioanalysis (LC-MS/MS Method):

Sample Preparation: Protein precipitation from plasma samples was performed using

acetonitrile containing 0.1% formic acid.

Chromatography: Separation was achieved on a C-18 column with a mobile phase of

acetonitrile:water (35:65) at a flow rate of 1.0 mL/min.

Detection: A triple quadrupole tandem mass spectrometer with an electrospray ionization

(ESI) source was used in multiple reaction monitoring (MRM) mode.
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Linearity: The calibration curve was linear over the concentration range of 1-1000 ng/mL.

[2]

Signaling Pathway and Mechanism of Action
As a camptothecin analog, CPT13 is expected to inhibit topoisomerase I, an enzyme crucial for

DNA replication and transcription. This inhibition leads to DNA damage and subsequent

apoptosis in cancer cells.
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Caption: Mechanism of action for camptothecin analogs like CPT13.

MDNA113: A Bifunctional Anti-PD-1-IL-2 Superkine
MDNA113 is a first-in-class, tumor-targeted, and conditionally activated bi-functional

immunotherapy. It combines an anti-PD-1 antibody with an IL-2 superkine, and it is designed to

target tumors that overexpress IL-13Rα2.
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Preclinical Efficacy
Anti-Tumor Activity: MDNA113 has shown compelling anti-tumor activity in preclinical models

of IL-13Rα2 positive tumors.

Immune Cell Infiltration: Treatment with MDNA113 enhances the infiltration of functionally

active CD8+ T cells into the tumor microenvironment.

Immune Memory: Preclinical data suggests that MDNA113 may support durable responses

through the enhancement of immune memory, with 100% protection observed in complete

responders upon re-challenge.

Experimental Protocols
Details of the specific in vivo tumor models (e.g., cell lines, mouse strains) were not fully

elaborated in the provided search results. However, the studies likely involved:

Animal Models: Syngeneic mouse tumor models expressing human IL-13Rα2.

Treatment: Administration of MDNA113 to tumor-bearing mice.

Efficacy Endpoints: Tumor growth inhibition, survival analysis, and analysis of tumor-

infiltrating lymphocytes by flow cytometry or immunohistochemistry.

Re-challenge Studies: Mice that achieved a complete response were re-challenged with

tumor cells to assess for immunological memory.

Signaling Pathway and Mechanism of Action
MDNA113 has a dual mechanism of action. The anti-PD-1 component blocks the PD-1/PD-L1

immune checkpoint, while the IL-2 superkine component stimulates T-cell proliferation and

activation. The targeting to IL-13Rα2-expressing tumors localizes this activity to the tumor

microenvironment.
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Caption: Dual mechanism of action of MDNA113 in the tumor microenvironment.

Conclusion

The designation "TP-13" is not standardized and can refer to multiple distinct therapeutic

agents in preclinical development. This guide has summarized the available pharmacological

data for T-13, CPT13, and MDNA113. Researchers and developers should exercise caution

and specify the exact compound of interest to avoid ambiguity. The provided data tables,

experimental protocols, and signaling pathway diagrams offer a foundational understanding of

these specific molecules for further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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